Cas no 2171470-57-6 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4,4-trifluorobutanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4,4-trifluorobutanoic acid
• CAS No: 2171470-57-6
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 6141300
• PubChem ID: 165542630
• Update Time: 2025-06-14

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4,4-trifluorobutanoic acid
• 2171470-57-6
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4,4,4-trifluorobutanoic acid
• EN300-1508517

• Inchi： 1S/C24H25F3N2O5/c1-14(21(30)29-20(22(31)32)12-24(25,26)27)10-11-28-23(33)34-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20H,10-13H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： MGIJXVMNLJUSQF-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4,4-trifluorobutanoic acid

Comprehensive Analysis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4,4-trifluorobutanoic acid (CAS No. 2171470-57-6)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4,4-trifluorobutanoic acid (CAS No. 2171470-57-6) is a highly specialized fluorinated amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluorobutanoic acid moiety, makes it a valuable building block for designing bioactive peptides and small-molecule drugs. Researchers are increasingly interested in this compound due to its potential role in drug discovery and bioconjugation strategies.

In recent years, the demand for Fmoc-protected amino acids like 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4,4-trifluorobutanoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for its orthogonality and mild deprotection conditions, making it ideal for peptide chemistry. Additionally, the incorporation of trifluoromethyl groups enhances the metabolic stability and lipophilicity of peptides, addressing key challenges in drug delivery and targeted therapy.

The compound's CAS No. 2171470-57-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry. Users often inquire about its synthetic routes, purity specifications, and commercial availability. Notably, the trifluorobutanoic acid segment has garnered attention for its role in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. This aligns with the broader trend of exploring fluorinated compounds for their unique physicochemical properties.

From a technical perspective, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4,4-trifluorobutanoic acid exhibits excellent compatibility with automated peptide synthesizers, a feature highly valued by laboratories focusing on high-throughput screening. Its stability under SPPS conditions and ease of purification further contribute to its appeal. Researchers also highlight its potential in biomaterial engineering, where Fmoc-amino acids serve as precursors for self-assembling hydrogels used in tissue engineering.

In conclusion, CAS No. 2171470-57-6 represents a critical tool for modern chemical biology and therapeutic development. Its dual functionality—combining the Fmoc protecting group with a trifluorinated backbone—positions it at the intersection of innovation in peptide-based therapeutics and material science. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing precision medicine.